Cas no 78775-64-1 (Diethyl (1-methylcyclohexyl)propanedioate)

Diethyl (1-methylcyclohexyl)propanedioate structure
78775-64-1 structure
Product Name:Diethyl (1-methylcyclohexyl)propanedioate
CAS No:78775-64-1
MF:C14H24O4
MW:256.337965011597
CID:2802170
PubChem ID:12673896
Update Time:2025-04-21

Diethyl (1-methylcyclohexyl)propanedioate Chemical and Physical Properties

Names and Identifiers

    • 78775-64-1
    • Diethyl (1-methylcyclohexyl)propanedioate
    • DTXSID30506449
    • SCHEMBL7207337
    • Inchi: 1S/C14H24O4/c1-4-17-12(15)11(13(16)18-5-2)14(3)9-7-6-8-10-14/h11H,4-10H2,1-3H3
    • InChI Key: RGSFCIKIOHNREA-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(=O)OCC)C1(C)CCCCC1)=O

Computed Properties

  • Exact Mass: 256.16745924Da
  • Monoisotopic Mass: 256.16745924Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 52.6Ų
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